Cas no 2710289-98-6 (2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole)

2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole structure
2710289-98-6 structure
Product Name:2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
CAS No:2710289-98-6
MF:C14H18BN3O2
MW:271.122622966766
CID:6270358
PubChem ID:155820264
Update Time:2024-01-06

2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • EN300-7551585
    • 2710289-98-6
    • 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
    • Z4323505984
    • Inchi: 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)12-10-16-18(17-12)11-8-6-5-7-9-11/h5-10H,1-4H3
    • InChI Key: KFUQORPNYAMUDT-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C3C=CC=CC=3)N=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 271.1492070g/mol
  • Monoisotopic Mass: 271.1492070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2Ų

2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-7551585-0.05g
2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
2710289-98-6 95.0%
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Enamine
EN300-7551585-2.5g
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Enamine
EN300-7551585-5.0g
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2710289-98-6 95.0%
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Aaron
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Aaron
AR028TCQ-100mg
2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
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